Cas no 1520128-00-0 (4-(3,5-dimethylphenyl)oxane-2,6-dione)
4-(3,5-dimethylphenyl)oxane-2,6-dione Chemical and Physical Properties
Names and Identifiers
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- 4-(3,5-dimethylphenyl)oxane-2,6-dione
- EN300-1820470
- 1520128-00-0
-
- Inchi: 1S/C13H14O3/c1-8-3-9(2)5-10(4-8)11-6-12(14)16-13(15)7-11/h3-5,11H,6-7H2,1-2H3
- InChI Key: WHIJDCNJRWVMDR-UHFFFAOYSA-N
- SMILES: O1C(CC(CC1=O)C1C=C(C)C=C(C)C=1)=O
Computed Properties
- Exact Mass: 218.094294304g/mol
- Monoisotopic Mass: 218.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 43.4Ų
4-(3,5-dimethylphenyl)oxane-2,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1820470-0.05g |
4-(3,5-dimethylphenyl)oxane-2,6-dione |
1520128-00-0 | 0.05g |
$912.0 | 2023-09-19 | ||
| Enamine | EN300-1820470-0.1g |
4-(3,5-dimethylphenyl)oxane-2,6-dione |
1520128-00-0 | 0.1g |
$956.0 | 2023-09-19 | ||
| Enamine | EN300-1820470-0.25g |
4-(3,5-dimethylphenyl)oxane-2,6-dione |
1520128-00-0 | 0.25g |
$999.0 | 2023-09-19 | ||
| Enamine | EN300-1820470-0.5g |
4-(3,5-dimethylphenyl)oxane-2,6-dione |
1520128-00-0 | 0.5g |
$1043.0 | 2023-09-19 | ||
| Enamine | EN300-1820470-1.0g |
4-(3,5-dimethylphenyl)oxane-2,6-dione |
1520128-00-0 | 1g |
$1086.0 | 2023-06-01 | ||
| Enamine | EN300-1820470-2.5g |
4-(3,5-dimethylphenyl)oxane-2,6-dione |
1520128-00-0 | 2.5g |
$2127.0 | 2023-09-19 | ||
| Enamine | EN300-1820470-5.0g |
4-(3,5-dimethylphenyl)oxane-2,6-dione |
1520128-00-0 | 5g |
$3147.0 | 2023-06-01 | ||
| Enamine | EN300-1820470-10.0g |
4-(3,5-dimethylphenyl)oxane-2,6-dione |
1520128-00-0 | 10g |
$4667.0 | 2023-06-01 | ||
| Enamine | EN300-1820470-1g |
4-(3,5-dimethylphenyl)oxane-2,6-dione |
1520128-00-0 | 1g |
$1086.0 | 2023-09-19 | ||
| Enamine | EN300-1820470-5g |
4-(3,5-dimethylphenyl)oxane-2,6-dione |
1520128-00-0 | 5g |
$3147.0 | 2023-09-19 |
4-(3,5-dimethylphenyl)oxane-2,6-dione Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 4-(3,5-dimethylphenyl)oxane-2,6-dione
Comprehensive Overview of 4-(3,5-dimethylphenyl)oxane-2,6-dione (CAS No. 1520128-00-0)
4-(3,5-dimethylphenyl)oxane-2,6-dione (CAS No. 1520128-00-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique oxane-2,6-dione core and 3,5-dimethylphenyl substituent, exhibits promising properties for applications in drug development and material science. Its molecular structure, combining aromatic and cyclic ester functionalities, makes it a versatile intermediate for synthesizing bioactive molecules.
In recent years, the demand for 4-(3,5-dimethylphenyl)oxane-2,6-dione has surged due to its potential role in designing small-molecule inhibitors and biodegradable polymers. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic avenues for diseases like cancer and inflammation. The compound’s CAS No. 1520128-00-0 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry and green chemistry initiatives.
One of the most discussed topics surrounding 4-(3,5-dimethylphenyl)oxane-2,6-dione is its synthetic accessibility and scalability. With the rise of AI-driven drug discovery, this compound has been flagged in computational studies for its drug-likeness and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles. These attributes align with the industry’s shift toward precision medicine and sustainable synthesis, making it a hotspot for patent filings and R&D investments.
From an environmental perspective, the oxane-2,6-dione moiety in CAS No. 1520128-00-0 is being explored for its role in biodegradable materials. As global regulations tighten around plastic waste, this compound’s potential to serve as a monomer for eco-friendly polymers has sparked collaborations between academia and industry. Its low toxicity and high stability further enhance its appeal for green chemistry applications.
For laboratory professionals, 4-(3,5-dimethylphenyl)oxane-2,6-dione is often queried alongside terms like synthesis protocol, NMR data, and HPLC purification. Detailed analytical methods, including mass spectrometry and X-ray crystallography, are critical for quality control. The compound’s crystalline form and solubility profile are also key considerations for formulation scientists.
In summary, 4-(3,5-dimethylphenyl)oxane-2,6-dione (CAS No. 1520128-00-0) stands at the intersection of pharmaceutical innovation and sustainable technology. Its multifaceted applications, coupled with rigorous scientific validation, position it as a compound of high interest for future breakthroughs. Ongoing studies aim to optimize its synthetic routes and expand its utility in next-generation therapeutics and materials.
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